Cas no 112434-80-7 (1-(2,5-diethoxyphenyl)ethan-1-one)
112434-80-7 structure
Product Name:1-(2,5-diethoxyphenyl)ethan-1-one
CAS No:112434-80-7
MF:C12H16O3
MW:208.253643989563
CID:198035
PubChem ID:4075332
Update Time:2025-04-19
1-(2,5-diethoxyphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2,5-diethoxyphenyl)-
- 1-(2,5-diethoxyphenyl)ethanone
- 2’,5’-DIETHOXYACETOPHENONE
- 1-(2,5-Diaethoxy-phenyl)-aethanon
- 1-(2,5-diethoxy-phenyl)-ethanone
- 2,5-Diaethoxy-acetophenon
- 2',5'-Diethoxyacetophenone
- 2′,5′-Diethoxyacetophenone
- Ethanone,1-(2,5-diethoxyphenyl)
- 2' 5'-DIETHOXYACETOPHENONE 97
- 2' 5'-DIETHOXYACETOPHENONE 97%
- 1-(2,5-diethoxyphenyl)ethan-1-one
- 2/' 5/'-DIETHOXYACETOPHENONE 97
- 2',5'-Diethoxyacetophenone, 97%
- SR-01000067609-1
- SR-01000067609
- EN300-12956
- Z85928753
- 2'5'-Diethoxyacetophenone 97
- AKOS000295940
- CS-0274874
- J-002777
- 112434-80-7
- 25-DIETHOXYACETOPHENONE97
- DTXSID00399067
- SCHEMBL10497899
-
- MDL: MFCD04039932
- Inchi: 1S/C12H16O3/c1-4-14-10-6-7-12(15-5-2)11(8-10)9(3)13/h6-8H,4-5H2,1-3H3
- InChI Key: IFLFTVAARGTQDY-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=CC=1C(C)=O)OCC
Computed Properties
- Exact Mass: 208.11000
- Monoisotopic Mass: 208.109944
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5
Experimental Properties
- Color/Form: solid
- Density: 1.031
- Melting Point: 40-44 °C (lit.)
- Boiling Point: 307.9°Cat760mmHg
- Flash Point: >230 °F
- Refractive Index: 1.495
- PSA: 35.53000
- LogP: 2.68660
- Solubility: Not determined
1-(2,5-diethoxyphenyl)ethan-1-one Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
1-(2,5-diethoxyphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12956-50mg |
1-(2,5-diethoxyphenyl)ethan-1-one |
112434-80-7 | 90.0% | 50mg |
$83.0 | 2023-09-30 | |
| Enamine | EN300-12956-100mg |
1-(2,5-diethoxyphenyl)ethan-1-one |
112434-80-7 | 90.0% | 100mg |
$87.0 | 2023-09-30 | |
| Enamine | EN300-12956-250mg |
1-(2,5-diethoxyphenyl)ethan-1-one |
112434-80-7 | 90.0% | 250mg |
$90.0 | 2023-09-30 | |
| Enamine | EN300-12956-500mg |
1-(2,5-diethoxyphenyl)ethan-1-one |
112434-80-7 | 90.0% | 500mg |
$94.0 | 2023-09-30 | |
| Enamine | EN300-12956-1000mg |
1-(2,5-diethoxyphenyl)ethan-1-one |
112434-80-7 | 90.0% | 1000mg |
$99.0 | 2023-09-30 | |
| Enamine | EN300-12956-2500mg |
1-(2,5-diethoxyphenyl)ethan-1-one |
112434-80-7 | 90.0% | 2500mg |
$198.0 | 2023-09-30 | |
| Enamine | EN300-12956-5000mg |
1-(2,5-diethoxyphenyl)ethan-1-one |
112434-80-7 | 90.0% | 5000mg |
$250.0 | 2023-09-30 | |
| Enamine | EN300-12956-10000mg |
1-(2,5-diethoxyphenyl)ethan-1-one |
112434-80-7 | 90.0% | 10000mg |
$315.0 | 2023-09-30 | |
| Enamine | EN300-12956-0.05g |
1-(2,5-diethoxyphenyl)ethan-1-one |
112434-80-7 | 0.05g |
$83.0 | 2023-06-06 | ||
| Enamine | EN300-12956-0.1g |
1-(2,5-diethoxyphenyl)ethan-1-one |
112434-80-7 | 0.1g |
$87.0 | 2023-06-06 |
112434-80-7 (1-(2,5-diethoxyphenyl)ethan-1-one) Related Products
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- 2750-25-6(1-(2-ethoxy-6-hydroxyphenyl)ethan-1-one)
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